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Compound of Interest

Compound Name: Isobutyl anthranilate

Cat. No.: B1582101

For professionals engaged in the fields of chemical research, flavor and fragrance science, and
drug development, the precise identification of chemical compounds is paramount. This guide
provides a comprehensive overview of Isobutyl anthranilate, a significant ester in various
industrial applications. The focus of this document is to meticulously detail its synonyms and
chemical identifiers, ensuring clarity and accuracy in scientific communication and application.

Isobutyl anthranilate, with its characteristic fruity and floral aroma, is a key component in the
formulation of fragrances and flavorings. Its correct identification is crucial for regulatory
compliance, safety, and the reproducibility of experimental results. This guide is structured to
serve as an essential reference for researchers and industry professionals, providing a
thorough compilation of its various names and identifiers.

Nomenclature and Synonymy

The multiplicity of names for a single chemical entity can often be a source of confusion.
Isobutyl anthranilate is known by several names, each with its own context of use, ranging
from systematic IUPAC names to common or trade names.

The most systematic and universally recognized name for this compound is its IUPAC name: 2-
methylpropyl 2-aminobenzoate.[1][2] This name precisely describes the molecular structure,
indicating an ester formed from anthranilic acid (2-aminobenzoic acid) and isobutanol (2-
methylpropan-1-ol).

Other commonly used synonyms include:
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Isobutyl 2-aminobenzoate[1][3]

Anthranilic acid, isobutyl ester[1][4]

Benzoic acid, 2-amino-, 2-methylpropyl ester[1][5][6]

Isobutyl o-aminobenzoate[1][4]

FEMA No. 2182[1][6][7]

The proliferation of these synonyms is a result of different naming conventions (e.g., IUPAC vs.
common names) and historical usage in various industries. For instance, "FEMA No. 2182" is a
designation from the Flavor and Extract Manufacturers Association, highlighting its use in the
food and beverage industry.[1]

Chemical and Regulatory Identifiers

To ensure unambiguous identification, a variety of numeric and alphanumeric identifiers are
assigned to chemical substances by different organizations. These identifiers are critical for
database searches, regulatory submissions, and international trade. The table below
summarizes the key identifiers for Isobutyl anthranilate.
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Identifier Type Identifier Issuing Authority/Database

CAS Registry Number 7779-77-3 Chemical Abstracts Service

National Center for
PubChem Compound ID (CID) 24515 ) )
Biotechnology Information

European Community (EC) European Chemicals Agency
231-938-0
Number (ECHA)
U.S. Food and Drug
UNII 42VU4JGT90 o ]
Administration (FDA)
Flavor and Extract
FEMA Number 2182 o
Manufacturers Association
Joint FAO/WHO Expert
JECFA Number 1537
Committee on Food Additives
Molecular Formula C11H15NO2 N/A

INChl=1S/C11H15NO2/c1-
InChl 8(2)7-14-11(13)9-5-3-4-6- IUPAC
10(9)12/h3-6,8H,7,12H2,1-2H3

ILCLIQFCMRCPNM-
InChlKey IUPAC
UHFFFAOYSA-N

CC(C)COC(=0)C1=CC=CC=C _
SMILES N Daylight C.I.S.

The CAS Registry Number (7779-77-3) is a unique numerical identifier assigned by the
Chemical Abstracts Service and is one of the most common methods for identifying a chemical
substance.[2][3][5][7] The PubChem CID (24515) provides a central access point to a wealth of
information about the compound, including its structure, properties, and biological activities.[1]
The EC Number (231-938-0) is used for regulatory purposes within the European Union.[1][3]

The structural identifiers, InChl, InChlKey, and SMILES, provide textual representations of the
molecular structure, which are invaluable for cheminformatics and database management.[1][2]
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Visualizing the Interconnectivity of Identifiers

To illustrate the relationship between the primary name and its various synonyms and
identifiers, the following diagram provides a clear visual representation. This helps in
understanding how different pieces of information are linked to the core chemical entity.
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Synonyms

2-methylpropyl 2-aminobenzoate

IUPAC Name

Isobutyl 2-aminobenzoate

Common Name

Anthranilic acid, isobutyl ester

Identifiers

CAS: 7779-77-3

Registry Number

Isobutyl anthranilate Database ID PubChem CID: 24515

(C11H15NO2)

EC: 231-938-0

Structural Key

FEMA: 2182

Structural Identifiers

InChlKey: ILCLIQFCMRCPNM-UHFFFAQOY SA-N

SMILES: CC(C)COC(=0)C1=CC=CC=C1N

Click to download full resolution via product page

Caption: Interconnectivity of Isobutyl Anthranilate's Names and Identifiers.
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Conclusion

A thorough understanding and correct utilization of the various synonyms and identifiers for
Isobutyl anthranilate are fundamental for any scientific or industrial endeavor involving this
compound. This guide provides a consolidated and authoritative reference to aid researchers,
scientists, and drug development professionals in their work. By ensuring precise
communication and documentation, the potential for errors is minimized, and the efficiency of
research and development is enhanced.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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